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Compound of Interest

Compound Name: N2-Decanoyl-L-glutamine

CAS No.: 26060-95-7

Cat. No.: B586373

Get Quote

Executive Summary & Core Directive
N2-Decanoyl-L-glutamine (CAS: 26060-95-7) is a synthetic N-acylated amino acid derivative

commonly used in metabolic research and drug development.[1] While often classified as non-

hazardous under GHS criteria due to its structural similarity to endogenous lipids and amino

acids, its surfactant properties and lack of comprehensive toxicological data necessitate a

conservative disposal strategy.

Core Directive: Do not dispose of N2-Decanoyl-L-glutamine down laboratory drains. Despite

its amino acid backbone, the decanoyl chain reduces water solubility and increases

environmental persistence compared to free glutamine. All waste containing this compound

must be segregated and managed as Non-Regulated Chemical Waste unless mixed with

hazardous solvents, in which case the solvent's hazard classification takes precedence.

Chemical Identity & Safety Assessment
Before initiating disposal, verify the material identity and associated hazards.
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Property Specification Operational Implication

Chemical Name N2-Decanoyl-L-glutamine
Primary identifier for waste

tags.[1]

CAS Number 26060-95-7
Use for searching specific EHS

databases.[1][2]

Molecular Formula C₁₅H₂₈N₂O₄
Organic combustion

compatible.

Solubility
Low in water; Soluble in

DMSO, Ethanol

Dictates liquid waste

segregation (Aqueous vs.

Organic).[1]

GHS Classification
Not Classified / No Data

Available

Treat as Irritant

(Precautionary). Avoid

inhalation of dust.

RCRA Code (USA) Not Listed (P or U list)

Classify as "Non-Hazardous

Waste" unless mixed with

listed solvents.[1]

Personal Protective Equipment (PPE) Matrix
Respiratory: NIOSH N95 respirator if handling dry powder in open air.

Dermal: Nitrile gloves (0.11 mm minimum thickness).

Ocular: Safety glasses with side shields or chemical splash goggles.

Disposal Decision Framework
The following logic gate ensures compliance with EPA (USA) and REACH (EU) standards.
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Waste Generation: N2-Decanoyl-L-glutamine

Determine Physical State

Solid / Powder Liquid / Solution

Container: Solid Chemical Waste
Tag: Non-Regulated Organic Solid

Double Bag

Identify Solvent Base

Organic Solvent
(DMSO, Ethanol, Methanol)

Aqueous Buffer
(Water, PBS)

Container: Halogenated Solvent Waste
(If DCM/Chloroform used)

Contains Halogens?

Container: Non-Halogenated Solvent Waste
(Ethanol, DMSO)

No Halogens

Container: Aqueous Chemical Waste
Do NOT Drain Pour

Prevent Bioaccumulation
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Figure 1: Decision tree for segregating N2-Decanoyl-L-glutamine waste streams based on

physical state and solvent composition.[1]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Powder)
Context: Expired stock or excess weighing material.[1]

Containment: Transfer the solid into a sealable container (e.g., HDPE bottle or original vial).

If the original container is glass, place it inside a secondary plastic bag to prevent breakage.
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Labeling: Affix a hazardous waste tag. Even if "Non-Hazardous," clearly write:

Chemical Name: N2-Decanoyl-L-glutamine[1][2]

Constituents: 100%[1]

Hazard Checkbox: Check "Irritant" (precautionary) or "None" depending on institutional

policy.

Storage: Place in the "Solid Chemical Waste" drum/bin.

Prohibition: Do not discard in regular trash (municipal waste) to avoid potential fines for

unidentified white powders.

Scenario B: Disposal of Liquid Solutions (Organic)
Context: Stock solutions in DMSO, Ethanol, or Methanol.[1]

Segregation: Determine if the solvent is Halogenated (e.g., Chloroform, DCM) or Non-

Halogenated (e.g., DMSO, Methanol, Ethanol).[1]

Collection: Pour into the appropriate safety carboy (e.g., "Non-Halogenated Organic Waste").

Rinsing: Triple rinse the empty vial with the same solvent, adding the rinsate to the waste

carboy.

Vial Disposal: Deface the label on the empty vial and dispose of it in the "Glass/Sharps" bin

(if glass) or regular trash (if plastic and rigorously cleaned).

Scenario C: Disposal of Aqueous Solutions
Context: Cell culture media or buffers containing the compound.

Volume Assessment:

Trace Amounts (<0.1% in media): Check local EHS regulations.[3] Some institutions allow

deactivation (bleach) and drain disposal for trace biological media. However, strict

adherence to "Zero Discharge" is recommended for synthetic derivatives.[1]
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Concentrated (>0.1%): Collect in "Aqueous Chemical Waste" carboy.

pH Adjustment: Ensure the waste container pH is between 5 and 9 to prevent reactivity with

other aqueous wastes.

Labeling: List all buffers and the estimated concentration of N2-Decanoyl-L-glutamine.

Emergency Procedures: Spill Management
In the event of a spill, rapid containment prevents tracking the surfactant powder into common

areas.

Spill Detected Assess Volume & Form

Dry Powder Spill

Liquid Spill

1. Dampen paper towel
2. Place over powder (prevent dust)

3. Wipe up

1. Apply absorbent pads/vermiculite
2. Wait for absorption

3. Scoop up

Place in Hazardous Waste Bag Wash area with soap & water

Click to download full resolution via product page

Figure 2: Operational workflow for containing and cleaning spills in a laboratory setting.

Critical Note on Dry Spills: Do not dry sweep. The surfactant nature of the dust can cause it to

become airborne easily, posing an inhalation risk. Always use a wet wipe method or a HEPA-

filtered vacuum.[1]

Regulatory & Compliance Context
USA (EPA/RCRA): N2-Decanoyl-L-glutamine is not a P-listed or U-listed acute hazardous

waste [1].[1] However, under the "Cradle-to-Grave" responsibility, the generator must

determine if the waste exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.

[1] Pure substance is generally non-hazardous, but mixtures determine the final

classification.

Europe (REACH/ECHA): Ensure compliance with local waste codes (typically 16 05 06* or

16 05 09 for lab chemicals).[1]
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Drain Disposal: The Clean Water Act typically prohibits the discharge of substances that can

cause pass-through or interference. Surfactants/lipids can interfere with settling tanks;

therefore, drain disposal is strongly discouraged [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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